Cas no 1208785-74-3 (2-((2-Methyl-7-(trifluoromethyl)quinolin-4-yl)thio)acetic acid)

• Product Name: 2-((2-Methyl-7-(trifluoromethyl)quinolin-4-yl)thio)acetic acid
• CAS No: 1208785-74-3
• MF: C₁₃H₁₀F₃NO₂S
• MW: 301.284212589264
• CID: 5060134
• Update Time: 2023-08-25

2-((2-Methyl-7-(trifluoromethyl)quinolin-4-yl)thio)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-((2-Methyl-7-(trifluoromethyl)quinolin-4-yl)thio)acetic acid

• Inchi： 1S/C13H10F3NO2S/c1-7-4-11(20-6-12(18)19)9-3-2-8(13(14,15)16)5-10(9)17-7/h2-5H,6H2,1H3,(H,18,19)
• InChI Key： UWTDRTVGPNKHAM-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1C=C(C)N=C2C=C(C(F)(F)F)C=CC2=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 364
• XLogP3: 3.6
• Topological Polar Surface Area: 75.5